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Compound of Interest

Compound Name: 2-(Cyclopropylamino)acetonitrile

CAS No.: 30858-68-5

Cat. No.: B3258753

Get Quote

Executive Summary: The "Masked" Linker
In modern medicinal chemistry, the cyclopropyl group is a privileged substructure, valued for its

ability to increase metabolic stability, enhance potency through conformational restriction, and

modulate lipophilicity (

). 2-(Cyclopropylamino)acetonitrile (CAS: 1072-62-4 / 30858-68-5) serves as a critical
bifunctional building block. It acts as a "masked" precursor to

-cyclopropylglycine (via hydrolysis) and

-cyclopropylethylenediamine (via reduction), enabling the rapid installation of the

-cyclopropyl motif into peptidomimetics, kinase inhibitors, and GPCR ligands.

This guide details the synthesis, reactivity, and strategic application of this intermediate, moving

beyond basic properties to explore its role in high-value chemical transformations.
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Chemical Profile & Structural Logic
The molecule combines a secondary nucleophilic amine with an electrophilic nitrile, separated

by a methylene spacer. This

-aminonitrile structure is metastable, requiring specific handling to prevent retro-Strecker
decomposition or polymerization.

Property Data Relevance

IUPAC Name
2-

(Cyclopropylamino)acetonitrile
Systematic identification

Structure
Bifunctional: Secondary amine

+ Nitrile

CAS Number
1072-62-4 (Free base) /

381241-00-5 (HCl salt)
Procurement verification

Molecular Weight 96.13 g/mol
Fragment-based drug

discovery (FBDD) friendly

Boiling Point
~55-60°C (at reduced

pressure)

Volatile; requires careful

distillation

Key Feature
Cyclopropyl Ring (

character)

Adds metabolic stability vs.

-ethyl/isopropyl

The "Cyclopropyl Effect" in Drug Design
The cyclopropyl group is not merely a spacer. The C-C bonds in the ring have high

-character (approx.

), while the C-H bonds have high

-character (

). This unique hybridization:

Reduces Basicity: The nitrogen lone pair is less available than in acyclic alkylamines,

potentially improving oral bioavailability.
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Blocks Dealkylation: The strained ring resists CYP450-mediated

-dealkylation, a common clearance pathway for

-ethyl/isopropyl groups.

Synthesis Protocol: The Alkylation Route
While the Strecker synthesis (Cyclopropylamine + Formaldehyde + HCN) is possible, it is

hazardous and often yields impurities. The preferred laboratory and scale-up route is the

Nucleophilic Substitution (

) of Chloroacetonitrile.

Experimental Workflow (Self-Validating Protocol)
Objective: Synthesize 2-(cyclopropylamino)acetonitrile with >95% purity.

Reagents:

Cyclopropylamine (1.0 equiv) - Nucleophile

Chloroacetonitrile (1.1 equiv) - Electrophile

Diisopropylethylamine (DIPEA) or

(2.0 equiv) - Acid Scavenger

Acetonitrile (MeCN) or THF - Solvent

Step-by-Step Methodology:

Preparation: In a flame-dried 3-neck flask under

, dissolve Cyclopropylamine (10 mmol) and DIPEA (20 mmol) in anhydrous MeCN (50 mL).
Cool to 0°C.

Addition: Add Chloroacetonitrile (11 mmol) dropwise over 30 minutes. Critical: Maintain

temperature <5°C to prevent dialkylation (formation of
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-bis(cyanomethyl)cyclopropylamine).

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 12-16 hours.

Validation Point: Monitor by TLC (Ethyl Acetate/Hexane 1:1). The secondary amine

product usually stains distinctively with Ninhydrin (often reddish/brown).

Workup: Concentrate the solvent under reduced pressure. Resuspend the residue in

or

and wash with saturated

.

Purification:

Crude: The oil is often sufficiently pure for the next step.

High Purity: Vacuum distillation is preferred over column chromatography due to the

compound's polarity and potential instability on acidic silica.

Salt Formation: Treating the ethereal solution with HCl gas precipitates the stable

Hydrochloride salt (CAS 381241-00-5), which is non-volatile and shelf-stable.
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Figure 1: Reaction pathway for the synthesis of 2-(Cyclopropylamino)acetonitrile,

highlighting the critical temperature control required to avoid bis-alkylation.

Divergent Transformations: The "Swiss Army Knife"
Utility
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Once synthesized, the aminonitrile core serves as a divergence point for three major classes of

pharmaceutical scaffolds.

Route A: Hydrolysis to N-Cyclopropylglycine
This route creates non-natural amino acids used in peptidomimetics (e.g., protease inhibitors).

Protocol: Treat nitrile with 6M HCl at reflux for 4 hours.

Product:

-Cyclopropylglycine.

Application: Replaces Glycine or Sarcosine residues in peptide drugs to increase proteolytic

stability.

Route B: Reduction to 1,2-Diamines
This is the most common application, generating

-cyclopropylethylenediamine.

Protocol: Reduction using

(LAH) in THF or Hydrogenation (

, Raney Ni).

Product:

-cyclopropylethane-1,2-diamine.

Application: This diamine is a privileged ligand scaffold. It is often condensed with

heterocycles (e.g., chloropyrimidines) to form kinase inhibitors where the cyclopropyl group

occupies a specific hydrophobic pocket (e.g., solvent-front pocket).

Route C: Heterocycle Construction
(Imidazoles/Pyrazines)
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The nitrile carbon is electrophilic.[1] Reacting the secondary amine with an aldehyde, followed

by nitrile cyclization, yields fused heterocycles.

Mechanism: Reaction with 1,2-dicarbonyls or

-halo ketones can yield sterically constrained pyrazines or imidazoles bearing the

-cyclopropyl group.
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Figure 2: Divergent synthetic utility of the building block, illustrating its conversion into amino

acids, diamines, and heterocycles.[1][2][3][4]

Pharmaceutical Relevance & Case Studies
Metabolic Stability Enhancement
In drug discovery, replacing an

-ethyl or

-isopropyl group with an

-cyclopropyl group often extends half-life (

).

Mechanism: The C-H bond dissociation energy (BDE) of the cyclopropyl methine is higher

(~106 kcal/mol) than that of an isopropyl methine (~98 kcal/mol). This makes the position
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resistant to radical abstraction by Cytochrome P450 enzymes (specifically CYP3A4),

preventing

-dealkylation.

Kinase Inhibitor Scaffolds
Many kinase inhibitors (e.g., JAK, CDK inhibitors) utilize an ethylenediamine linker connecting

the hinge-binding heterocycle to a solubility-enhancing tail.

Role of the Intermediate: 2-(Cyclopropylamino)acetonitrile is reduced to the diamine,

which is then coupled to a chloropyrimidine or chloropurine. The cyclopropyl group provides

a unique steric bulk that can improve selectivity between kinase isoforms.

Safety & Handling Protocols
Warning:

-Aminonitriles are potential sources of cyanide and are generally toxic.

Cyanide Hazard: Although the nitrile group is covalently bonded, metabolic or thermal

decomposition can release HCN. Work must be performed in a well-ventilated fume hood.

Skin Absorption: Aminonitriles penetrate skin rapidly. Double gloving (Nitrile + Laminate) is

recommended.

Waste Disposal: Aqueous waste streams containing this compound should be treated with

bleach (sodium hypochlorite) to oxidize any potential free cyanide before disposal, adhering

to local EHS regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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